Cas no 2680690-57-5 (5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid)

• Product Name: 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid
• CAS No: 2680690-57-5
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 5648736
• PubChem ID: 165941557
• Update Time: 2025-05-19

5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680690-57-5
• EN300-28276649
• 5-methyl-4-({[(prop-2-en-1-yloxy)carbonyl]amino}methyl)furan-2-carboxylic acid
• 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid

• Inchi： 1S/C11H13NO5/c1-3-4-16-11(15)12-6-8-5-9(10(13)14)17-7(8)2/h3,5H,1,4,6H2,2H3,(H,12,15)(H,13,14)
• InChI Key： PETUFKHAAJKJCC-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC(=C1C)CNC(=O)OCC=C

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid

Introduction to 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid (CAS No. 2680690-57-5)

5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid, identified by the chemical compound code CAS No. 2680690-57-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, integrates multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of both furan and carboxylic acid moieties, alongside an amide linkage and an ester group, positions this molecule as a candidate for further derivatization and exploration in medicinal chemistry.

The structural complexity of 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid is not merely a matter of academic curiosity but holds practical implications for drug design. The furan ring, known for its electron-deficient nature and ability to participate in various organic transformations, serves as a scaffold for constructing more intricate molecules. In contrast, the carboxylic acid group provides a site for hydrogen bonding interactions, which are critical for the binding affinity of small molecules to biological targets. The amide linkage and ester functionality further enhance the compound's potential as a building block in synthetic chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and biological activity of such complex molecules with greater precision. The 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid structure has been subjected to molecular docking studies to evaluate its interaction with various protein targets. These studies suggest that the compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory drugs.

In parallel, synthetic methodologies have been refined to facilitate the efficient preparation of this compound. The use of modern catalytic systems has allowed for cleaner reactions and higher yields, reducing the environmental impact of its synthesis. Additionally, green chemistry principles have been incorporated into its production process, minimizing waste and hazardous byproducts. Such innovations align with the broader industry trend toward sustainable pharmaceutical manufacturing.

The pharmaceutical industry has long recognized the importance of intermediates like 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid in accelerating drug discovery pipelines. By providing chemists with a versatile platform for structural modification, this compound enables the rapid screening of numerous derivatives to identify potent lead compounds. The integration of high-throughput screening technologies with traditional synthetic approaches has further enhanced the efficiency of this process.

From a biological perspective, the unique structural features of 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid make it an attractive candidate for further investigation. The amide group can be hydrolyzed under specific conditions to yield amino acids or other bioactive molecules, while the ester functionality can be converted into other functional groups through nucleophilic substitution reactions. These properties allow for extensive structural diversification, enabling researchers to tailor the compound's properties to specific therapeutic needs.

The role of computational modeling in understanding the behavior of such compounds cannot be overstated. Advanced software tools have been developed to simulate the interactions between 5-methyl-4-({(prop-2-en-1-yloxy)carbonylamino}methyl)furan-2-carboxylic acid and biological targets at an atomic level. These simulations provide valuable insights into how modifications to its structure might affect its pharmacological activity. For instance, changes to the substitution pattern on the furan ring or alterations to the length or nature of the side chains attached to the amide group can significantly influence its binding affinity and selectivity.

The synthesis of complex organic molecules like 5-methyl-4-({(prop-2-en-oxy)carbonylamino}methyl)furanic acid (CAS No. 2680690 57 5) often requires multi-step processes involving multiple protecting group strategies and careful regioselective transformations. Recent improvements in synthetic techniques have made these processes more streamlined and scalable, reducing both production costs and time-to-market for new drugs derived from such intermediates.

The growing interest in natural product-inspired drug design has also contributed to the relevance of compounds like 5-methyl-furanic acid derivatives (CAS No 2680690 57 5). Many biologically active molecules isolated from plants or microorganisms share structural motifs similar to those found in synthetic intermediates like this one. By leveraging these natural templates, chemists can design novel therapeutics with improved efficacy and reduced toxicity profiles.

The regulatory landscape surrounding pharmaceutical intermediates continues to evolve as new safety standards are implemented globally. Manufacturers must ensure that all aspects of production comply with these regulations while maintaining high-quality control measures throughout each step of synthesis. This includes rigorous testing for impurities as well as validation that final products meet established pharmacopeial standards before they can be used in clinical settings.

In conclusion,5-methyl-furanic acid derivatives (CAS No 2680690 57 5) represent an exciting area within pharmaceutical chemistry where innovation meets practical application . Their complex structures offer numerous opportunities for further exploration , while their functional groups provide chemists with ample room for modification . As research progresses , compounds like these will undoubtedly play an increasingly important role not only in drug discovery but also educational purposes where they serve as models illustrating key concepts organic synthesis .